Cas no 898783-04-5 ((2-chloro-4-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone)

• Product Name: (2-chloro-4-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• CAS No: 898783-04-5
• MF: C₁₈H₁₇ClFNOS
• MW: 349.85008597374
• MDL: MFCD03841758
• CID: 1946608
• PubChem ID: 24724533
• Update Time: 2025-10-28

(2-chloro-4-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (2-chloro-4-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 2-CHLORO-4-FLUORO-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
• CTK5G6050
• AG-H-66279
• KB-169715
• 898783-04-5
• (2-Chloro-4-fluorophenyl)[4-(4-thiomorpholinylmethyl)phenyl]methanone
• 2-chloro-4-fluoro-4'-thiomorpholinomethyl benzophenone
• DTXSID30642932
• (2-Chloro-4-fluorophenyl){4-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• AKOS016020249
• MFCD03841758

• MDL： MFCD03841758
• Inchi： 1S/C18H17ClFNOS/c19-17-11-15(20)5-6-16(17)18(22)14-3-1-13(2-4-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key： GEFBZFKRYIRXFT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1C=CC(=CC=1)CN1CCSCC1)=O)F

Computed Properties

• Exact Mass: 349.07000
• Monoisotopic Mass: 349.0703412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.19680

Additional information on (2-chloro-4-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone

Research Brief on (2-chloro-4-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone (CAS: 898783-04-5)

The compound (2-chloro-4-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone (CAS: 898783-04-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (2-chloro-4-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. The compound's unique structural features, including the thiomorpholine moiety and the chloro-fluorophenyl group, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its mechanism of action at the molecular level.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of cancer therapy. The compound has shown efficacy in inhibiting tumor growth in several preclinical models, with minimal off-target effects. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been optimized through structural modifications, making it a viable candidate for further development.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as toxicity profiles, drug resistance, and formulation stability need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a therapeutic agent.

In conclusion, (2-chloro-4-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone represents a promising lead compound in the search for novel treatments for cancer and inflammatory diseases. Continued research and development efforts are warranted to fully realize its therapeutic potential.